5-Fluoro-6-phenyl-N-[2-(1,2,4-triazol-1-yl)ethyl]pyrimidin-4-amine

• IUPAC Name: 5-fluoro-6-phenyl-N-[2-(1,2,4-triazol-1-yl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C14H13FN6/c15-12-13(11-4-2-1-3-5-11)18-9-19-14(12)17-6-7-21-10-16-8-20-21/h1-5,8-10H,6-7H2,(H,17,18,19)
• InChI Key: NNLRMFKDWRUKTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC=N2)NCCN3C=NC=N3)F
• Molecular Formula: C14H13FN6
• Molecular Weight: 284.29 g/mol

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of disease in the human body. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves multistep synthetic routes. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity.

Molecular Structure Analysis

The structures of 1,2,4-triazole derivatives are often confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

1,2,4-Triazoles have been introduced as an antimicrobial agent and various medicines such as Fluconazole, Flupoxam, and Anastrozole which contain a 1,2,4-triazole group are common and well known.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives often involves interactions with biological receptors through hydrogen-bonding and dipole interactions.

Safety and Hazards

The safety of 1,2,4-triazole derivatives is often evaluated on normal cell lines to ensure that they have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions in the field of 1,2,4-triazole research involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.